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For researchers, scientists, and professionals in drug development, precision and reliability in

fluid handling are paramount. Pressure relief valves are critical components in ensuring system

integrity and consistent performance. This guide provides an objective comparison of the MRV-

03 modular pressure relief valve against key competitors in the market: the Yuken MB series,

Bosch Rexroth's ZDR 6, and the Eaton Vickers DGMR-3. The comparison is based on publicly

available specifications and standard industry testing protocols.

Quantitative Performance Comparison
The following tables summarize the key performance specifications of the MRV-03 and its

competitors. This data has been compiled from manufacturer datasheets and product

specifications. It is important to note that testing conditions may vary between manufacturers.

Table 1: General Specifications
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Parameter MRV-03

Yuken MB
Series (MBA-
03/MBB-
03/MBW-03)

Bosch Rexroth
ZDR 6

Eaton Vickers
DGMR-3

Valve Size
NG6 (CETOP 3,

D03)

NG6 (CETOP 3,

D03)

NG6 (CETOP 3,

D03)

NG6 (CETOP 3,

D03)

Mounting Pattern ISO 4401-03-02 ISO 4401-03-02 ISO 4401-03-02 ISO 4401-03-02

Weight Approx. 1.5 kg Approx. 1.4 kg Approx. 1.4 kg Approx. 1.3 kg

Table 2: Performance Specifications

Parameter MRV-03

Yuken MB
Series (MBA-
03/MBB-
03/MBW-03)

Bosch Rexroth
ZDR 6

Eaton Vickers
DGMR-3

Max. Operating

Pressure

250 bar (3625

psi)

250 bar (3625

psi)[1]

315 bar (4568

psi)

350 bar (5000

psi)

Max. Flow Rate
60 L/min (15.8

GPM)

70 L/min (18.5

GPM)[1]

80 L/min (21.1

GPM)

60 L/min (16

GPM)[2]

Pressure

Adjustment

Range

Up to 250 bar (in

ranges)

Up to 250 bar (in

ranges)[1]

Up to 315 bar (in

ranges)

Up to 345 bar (in

ranges)

Experimental Protocols
The performance of pressure relief valves is typically evaluated through a series of

standardized tests. While specific experimental data comparing the MRV-03 and its competitors

is not publicly available from a single, independent source, the following outlines the general

methodologies for key performance assessments based on industry standards.

Pressure Override Test
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Objective: To determine the pressure increase required to pass the full flow rate through the

valve after it begins to open (cracking pressure). A lower pressure override indicates higher

efficiency.

Methodology:

The valve is installed in a hydraulic circuit with a variable flow source and a pressure

transducer at the valve's inlet.

The valve's cracking pressure (the pressure at which it just begins to open) is set and

recorded.

The flow rate through the system is gradually increased to the valve's maximum rated flow.

The pressure at the inlet is continuously monitored and recorded.

Pressure override is calculated as the difference between the pressure at maximum flow and

the cracking pressure.

Response Time Test
Objective: To measure the time it takes for the valve to open and relieve pressure after a

sudden pressure surge. A faster response time is critical for protecting sensitive downstream

components.

Methodology:

The valve is installed in a test circuit with a fast-acting shut-off valve upstream to generate a

pressure spike.

Pressure transducers are placed upstream and downstream of the relief valve.

The system is pressurized to a level just below the relief valve's set pressure.

The fast-acting valve is suddenly opened, creating a pressure wave.

The time delay between the pressure rise at the inlet and the pressure drop at the outlet

(indicating the valve has opened) is measured using a high-speed data acquisition system.
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Visualizing Experimental Workflow
The following diagram illustrates a typical workflow for the performance testing of a pressure

relief valve.
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Click to download full resolution via product page

Caption: Workflow for Pressure Relief Valve Performance Testing.

Signaling Pathway for Pressure Relief
The following diagram illustrates the logical signaling pathway within a hydraulic system leading

to the activation of a pressure relief valve.
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Caption: Logical Pathway for Pressure Relief Valve Activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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